N-ethyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide

Specification

• Molecular Formula: C10H17F3N2O
• Molecular Weight: 238.25 g/mol
• IUPAC Name: N-ethyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide
• Standard InChI: InChI=1S/C10H17F3N2O/c1-2-15(7-10(11,12)13)9(16)8-4-3-5-14-6-8/h8,14H,2-7H2,1H3
• Standard InChI Key: OKENCYUXGIOWGA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(F)(F)F)C(=O)C1CCCNC1

Introduction

N-ethyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide is a synthetic compound featuring a piperidine ring, an amide group, and a trifluoroethyl substituent. This unique combination contributes to its potential applications in medicinal chemistry, particularly due to the lipophilic nature imparted by the trifluoroethyl group, which enhances its ability to penetrate biological membranes.

Synthesis

The synthesis of N-ethyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide typically involves several steps, although detailed synthesis pathways are not explicitly outlined in the available literature. Generally, piperidine derivatives can be synthesized through various methods involving the formation of the piperidine ring and subsequent modification with the trifluoroethyl group and carboxamide functionality.

Research Findings and Future Directions

While detailed research findings specific to N-ethyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide are scarce, the compound's potential in medicinal chemistry is promising due to its structural features. Future studies should focus on elucidating its mechanism of action and exploring its efficacy in various therapeutic areas.

Comparison with Related Compounds

Compound	Molecular Weight	Biological Activity
N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide	224.22 g/mol	Exhibits significant biological activity, particularly in neurotransmitter systems
N-ethyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride	274.71 g/mol	Potential applications in medicinal chemistry, but specific biological activity data are limited